![molecular formula C6H4BrO2P B6598000 2-bromo-2H-1,3,2-benzodioxaphosphole CAS No. 3583-02-6](/img/structure/B6598000.png)
2-bromo-2H-1,3,2-benzodioxaphosphole
Overview
Description
2-bromo-2H-1,3,2-benzodioxaphosphole (2-Br-PBD) is a brominated benzodioxaphosphole (BDP) compound with a wide range of applications in organic synthesis, materials science and medicinal chemistry. 2-Br-PBD is a useful building block for the synthesis of a variety of heterocyclic compounds, such as pyridines and pyrazoles. It has also been used in the synthesis of various compounds with potential therapeutic effects.
Scientific Research Applications
2-bromo-2H-1,3,2-benzodioxaphosphole has been used in a wide range of scientific research applications. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, such as pyridines and pyrazoles. It has also been used in the synthesis of various compounds with potential therapeutic effects. In addition, 2-bromo-2H-1,3,2-benzodioxaphosphole has been used in the synthesis of polymers for the production of nanomaterials with various applications, such as drug delivery systems, biosensors and catalysts.
Mechanism of Action
2-bromo-2H-1,3,2-benzodioxaphosphole is a brominated benzodioxaphosphole (BDP) compound. BDPs are known to act as electron-withdrawing groups, which can affect the reactivity of the compounds they are attached to. This can affect the reactivity of the compounds they are attached to, as well as their biological activity.
Biochemical and Physiological Effects
2-bromo-2H-1,3,2-benzodioxaphosphole has been studied for its potential biochemical and physiological effects. Studies have shown that 2-bromo-2H-1,3,2-benzodioxaphosphole has antioxidant, anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have a protective effect on the liver, kidneys and heart.
Advantages and Limitations for Lab Experiments
2-bromo-2H-1,3,2-benzodioxaphosphole has several advantages for use in lab experiments. It is relatively inexpensive and readily available. It is also non-toxic and has a low environmental impact. However, it is important to note that 2-bromo-2H-1,3,2-benzodioxaphosphole is a reactive compound and should be handled with care.
Future Directions
The potential applications of 2-bromo-2H-1,3,2-benzodioxaphosphole are still being explored. Future research could focus on developing new synthesis methods for 2-bromo-2H-1,3,2-benzodioxaphosphole, as well as exploring its potential therapeutic applications. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-bromo-2H-1,3,2-benzodioxaphosphole. Finally, research could be conducted to investigate the potential use of 2-bromo-2H-1,3,2-benzodioxaphosphole in the production of nanomaterials with various applications.
Synthesis Methods
2-bromo-2H-1,3,2-benzodioxaphosphole can be synthesized in several ways. The most common method is the reaction of 2-bromo-2H-1,3,2-benzodioxaphosphole-1-oxide (2-bromo-2H-1,3,2-benzodioxaphospholeO) with a base such as sodium hydroxide. This reaction produces 2-bromo-2H-1,3,2-benzodioxaphosphole and sodium bromide as by-products. Another method is the reaction of 2-bromo-2H-1,3,2-benzodioxaphosphole-1-oxide (2-bromo-2H-1,3,2-benzodioxaphospholeO) with a base such as sodium hydroxide in the presence of a catalyst, such as zinc chloride. This reaction produces 2-bromo-2H-1,3,2-benzodioxaphosphole and zinc bromide as by-products.
properties
IUPAC Name |
2-bromo-1,3,2-benzodioxaphosphole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrO2P/c7-10-8-5-3-1-2-4-6(5)9-10/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWIZXKBPVIKGJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)OP(O2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrO2P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10317015 | |
Record name | 2-bromo-1,3,2-benzodioxaphosphole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10317015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1,3,2-benzodioxaphosphole | |
CAS RN |
3583-02-6 | |
Record name | NSC310108 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=310108 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-bromo-1,3,2-benzodioxaphosphole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10317015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-PHENYLENE PHOSPHOROBROMIDITE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.